Cas no 1599266-14-4 (3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride)

• Product Name: 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride
• CAS No: 1599266-14-4
• MF: C₇HCl₃F₂O₃S
• MW: 309.501845121384
• MDL: MFCD31420884
• CID: 5244943
• PubChem ID: 116739950
• Update Time: 2026-03-08

3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-chloro-5-(chlorosulfonyl)-2,4-difluoro-
• 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride

• MDL： MFCD31420884
• Inchi： 1S/C7HCl3F2O3S/c8-4-5(11)2(7(9)13)1-3(6(4)12)16(10,14)15/h1H
• InChI Key： QSJHPQRMRSDGJO-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C(Cl)=C1F

Additional information on 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride

Professional Introduction to 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride (CAS No. 1599266-14-4)

3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride, a compound with the chemical identifier CAS No. 1599266-14-4, is a highly specialized intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to a class of molecules characterized by its unique structural features, which include multiple fluorine atoms and chlorosulfonyl groups, making it a valuable building block for the synthesis of more complex molecules.

The structural motif of 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride is particularly intriguing due to its high electron-withdrawing nature, which arises from the combined effects of the chlorosulfonyl and fluorine substituents. This electronic environment makes the compound an excellent electrophile, facilitating various coupling reactions and transformations that are crucial in medicinal chemistry.

In recent years, there has been significant interest in the development of fluorinated compounds for their enhanced bioavailability and metabolic stability. The presence of multiple fluorine atoms in 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride aligns with this trend, as fluorine atoms are known to modulate the pharmacokinetic properties of drug candidates. Specifically, fluorine substitution can improve lipophilicity, reduce metabolic clearance, and increase binding affinity to biological targets.

One of the most notable applications of 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride is in the synthesis of active pharmaceutical ingredients (APIs). The compound serves as a key intermediate in the preparation of molecules targeting various therapeutic areas, including oncology, immunology, and central nervous system disorders. Its reactivity allows for the introduction of complex functional groups into larger molecular frameworks, enabling the creation of novel drug candidates with improved pharmacological profiles.

The chlorosulfonyl group in 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride is particularly noteworthy for its ability to participate in nucleophilic substitution reactions. This reactivity has been exploited in synthetic protocols to introduce sulfonamide linkages, which are prevalent in many bioactive molecules. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and antiviral properties.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to incorporate this intermediate into more complex structures with high efficiency and selectivity. These techniques have enabled chemists to access previously inaccessible molecular architectures, expanding the toolkit available for drug discovery.

The role of computational chemistry in optimizing synthetic routes involving CAS No. 1599266-14-4 cannot be overstated. Molecular modeling studies have provided insights into the reactivity and stability of this compound, guiding experimental design and improving yields. By leveraging computational methods, researchers can predict the outcomes of reactions before conducting them in the lab, saving time and resources.

In conclusion, 3-chloro-5-(chlorosulfonyl)-2,4-difluorobenzoyl chloride represents a versatile and powerful tool in modern synthetic chemistry. Its unique structural features and reactivity make it an indispensable intermediate for the development of novel pharmaceuticals. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.